N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide

• IUPAC Name: N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide
• InChI: InChI=1S/C20H24N2O2/c1-15(24)21-18-9-6-16(7-10-18)14-22(12-13-23)20-11-8-17-4-2-3-5-19(17)20/h2-7,9-10,20,23H,8,11-14H2,1H3,(H,21,24)
• InChI Key: FSSSJJZDWXJKPY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CN(CCO)C2CCC3=CC=CC=C23
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide, also known as L-765,314, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of drugs known as selective serotonin reuptake inhibitors (SSRIs) and has been shown to have a wide range of effects on the human body.

Mechanism of Action

The mechanism of action of N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide involves its ability to inhibit the reuptake of serotonin in the brain. This results in an increase in the levels of serotonin in the brain, which can help to improve mood and reduce anxiety.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects on the human body. It has been shown to increase the levels of serotonin in the brain, which can help to improve mood and reduce anxiety. It has also been shown to have an effect on the levels of other neurotransmitters, including dopamine and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide in lab experiments is that it has been extensively studied and its effects are well understood. This makes it a useful tool for researchers who are studying the effects of serotonin and other neurotransmitters in the brain.
One of the limitations of using this compound in lab experiments is that it is a synthetic compound and may not accurately reflect the effects of naturally occurring compounds in the brain. Additionally, its effects may be influenced by a number of factors, including dosage and the presence of other substances.

Future Directions

There are a number of potential future directions for research on N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide. One area of interest is its potential use in the treatment of depression and other mood disorders. It may also be useful in the treatment of anxiety disorders, obsessive-compulsive disorder, and other conditions that are thought to be influenced by serotonin levels in the brain.
Another area of interest is the development of new and more effective SSRIs. Researchers are currently exploring a number of different compounds that may have similar or improved effects compared to this compound.
Conclusion
This compound is a synthetic compound that has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of effects on the human body, including its ability to inhibit the reuptake of serotonin in the brain. While there are limitations to its use in lab experiments, it remains a useful tool for researchers who are studying the effects of neurotransmitters in the brain. There are also a number of potential future directions for research on this compound, including its use in the treatment of mood and anxiety disorders, as well as the development of new and more effective SSRIs.

Synthesis Methods

The synthesis of N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide involves several steps. The first step involves the reaction of 2,3-dihydro-1H-inden-1-amine with 2-bromoethanol to form 2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amine. This intermediate is then reacted with 4-(chloromethyl)phenylacetic acid to form this compound.

Scientific Research Applications

N-[4-[[2,3-dihydro-1H-inden-1-yl(2-hydroxyethyl)amino]methyl]phenyl]acetamide has been extensively studied for its potential therapeutic applications. It has been shown to have a wide range of effects on the human body, including its ability to inhibit the reuptake of serotonin in the brain. This makes it a potential treatment for a variety of conditions, including depression, anxiety, and obsessive-compulsive disorder.